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Compound of Interest

Thiamphenicol glycinate
Compound Name:
hydrochloride

cat. No.: B1221911

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
Thiamphenicol glycinate hydrochloride, a broad-spectrum antibiotic, requires careful
consideration for its end-of-life handling. The appropriate disposal procedure is contingent on
its classification as either a hazardous or non-hazardous waste, as defined by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).

Given the absence of a specific EPA waste code for Thiamphenicol glycinate hydrochloride,
a systematic approach to waste characterization is essential. This guide provides the
necessary step-by-step procedures to ensure safe and compliant disposal.

Waste Characterization: The First Step

Before disposal, laboratory personnel must determine if the Thiamphenicol glycinate
hydrochloride waste is considered RCRA hazardous. This involves two primary
considerations:

o Listed Wastes: Check if the chemical is explicitly listed on the EPA's P-list (acutely
hazardous) or U-list (toxic) of discarded commercial chemical products. A thorough review of
these lists is required.
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» Characteristic Wastes: If not a listed waste, determine if the material exhibits any of the four
characteristics of hazardous waste:

o

Ignitability: A flash point of less than 140°F.

o

Corrosivity: A pH of less than or equal to 2, or greater than or equal to 12.5.

[¢]

Reactivity: Instability, potential for violent reaction, or generation of toxic gases when
mixed with water.

[¢]

Toxicity: The presence of specific contaminants at concentrations at or above regulatory
levels, as determined by the Toxicity Characteristic Leaching Procedure (TCLP).

It is important to note that Thiamphenicol's analogue, chloramphenicol, is recognized as a
carcinogen and is typically handled as a hazardous waste.[1] In the absence of definitive data
for Thiamphenicol glycinate hydrochloride, a conservative approach of treating it as a
hazardous waste is recommended to ensure the highest level of safety and compliance.

The following diagram illustrates the decision-making workflow for the disposal of
Thiamphenicol glycinate hydrochloride.
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Start: Thiamphenicol Glycinate
Hydrochloride Waste
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Does it exhibit hazardous
characteristics (ignitability,
corrosivity, reactivity, toxicity)?
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Disposal decision workflow for Thiamphenicol glycinate hydrochloride.

Protocol for Hazardous Pharmaceutical Waste
Disposal
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If Thiamphenicol glycinate hydrochloride is determined to be a hazardous waste, the
following procedures must be strictly adhered to:

e Segregation and Collection:
o Collect the waste in a designated, properly labeled, and sealed container.

o The container should be compatible with the chemical and clearly marked as "Hazardous
Waste."

o Do not mix with other types of waste.
e Labeling:
o The hazardous waste label must include:

The words "Hazardous Waste."

The name and address of the generating facility.

The specific name of the waste (Thiamphenicol glycinate hydrochloride).

The appropriate RCRA waste code, if identified.

The accumulation start date.
e Storage:

o Store the sealed container in a designated satellite accumulation area or a central
accumulation area that meets all regulatory requirements.

o The storage area must be secure and inaccessible to unauthorized personnel.
» Disposal:
o Arrange for pickup and disposal by a licensed hazardous waste contractor.

o Ensure that the contractor will transport the waste to a permitted treatment, storage, and
disposal facility (TSDF).
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o Maintain all shipping manifests and certificates of destruction as part of your laboratory's
compliance records.

Protocol for Non-Hazardous Pharmaceutical Waste
Disposal

In the event that Thiamphenicol glycinate hydrochloride is definitively classified as non-
hazardous, the following disposal protocol should be followed.[2][3][4] It is crucial to prevent its
entry into water systems and landfills.

¢ Segregation and Collection:

o Collect the waste in a designated container, separate from regular trash and hazardous
waste.[3]

o These containers are often color-coded (e.g., white with a blue lid) to distinguish them as
non-RCRA pharmaceutical waste.[2]

e Labeling:
o Clearly label the container as "Non-Hazardous Pharmaceutical Waste for Incineration."[2]
o Include the name of the chemical.

o Storage:
o Store the container in a secure area to prevent diversion or accidental exposure.[2]

» Disposal:

o The recommended disposal method for non-hazardous pharmaceutical waste is
incineration through a licensed medical waste disposal service.[2][4] This ensures the
complete destruction of the active pharmaceutical ingredient.

o Maintain records of disposal, including manifests from the waste contractor.[3]

Quantitative Data Summary
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While specific quantitative disposal limits for Thiamphenicol glycinate hydrochloride are not
available, the following table summarizes the general thresholds for hazardous waste
characteristics.

Hazardous Waste

L. Regulatory Threshold EPA Waste Code
Characteristic
Ignitability Flash point < 140°F (60°C) D001
Corrosivity pH<2or=125 D002
o Unstable, reacts violently with
Reactivity D003
water, etc.

o Exceeds specific contaminant
Toxicity ) D004 - D043
levels via TCLP

Disclaimer: This information is intended as a general guide. Researchers and laboratory
managers are responsible for ensuring compliance with all applicable federal, state, and local
regulations. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance on waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1221911#thiamphenicol-glycinate-hydrochloride-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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